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Incidence of Neutropenia with Tirabrutinib

The table below summarizes the reported incidence of neutropenia from various clinical studies and a meta-

analysis.
Incidence of Incidence of
Source / . . .
Stud Patient Population Neutropenia Grade =3 Notes
4 (All Grades) Neutropenia
Meta-Analysis Relapsed/Refractory B- 26.7% 18.4% Most common
(2025) [1] [2] cell lymphomas (Pooled Grade =3 adverse
data) event [1] [2].
Phase | Study Japanese patients with Not Specified 17.6% (3/17 One of the
(2022) [3] B-cell malignancies patients) common drug-
related Grade 3-4
AEs [3].
Phase Il U.S. patients with 14.6% Not Specified Any-grade
PROSPECT Relapsed/Refractory ("decreased occurrence
Study (2025) PCNSL neutrophil reported [4].
[4] count™)
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Incidence of Incidence of
Source / . . .
Stud Patient Population Neutropenia Grade =3 Notes
4 (All Grades) Neutropenia
Phase Il Study Treatment-naive & New cases 11.1% (3/27 Grade 3-4
(ONO-4059- Relapsed/Refractory recognized in patients) neutropenia newly
05) [5] WM (27 patients) long-term follow- recognized after
up primary analysis

[5]

Management and Dose Modification Guidance

While the searched clinical documents do not provide explicit, step-by-step protocols for neutropenia-
induced dose adjustment, they contain valuable information on general management and references to

protocol-specified procedures.

¢ General Management Principles: Clinical management of neutropenia typically involves treatment
interruption and dose reduction [6]. In trials, tirabrutinib administration could be interrupted due to
adverse events and resumed at a reduced daily dose of 320 mg or 160 mg [5]. One study specified
that treatment should be interrupted for patients with grade 4 neutropenia or febrile neutropenia
[7].

¢ Referencing Full Protocols: For precise dose modification guidelines, the studies direct researchers
to the clinical trial protocol [3]. You may find more detailed eligibility criteria and management
procedures on clinical trial registry websites such as ClinicalTrials.gov (e.g., Study ID NCT04947319
for the PROSPECT study) [4].

¢ Prophylaxis: Some studies required participants to comply with protocol-specified Pneumocystis
jirovecii pneumonia (PJP) prophylaxis, which is particularly important during immunosuppression

[8].

Experimental Workflow for Monitoring Neutropenia

For researchers designing preclinical or clinical studies, the following workflow outlines key monitoring and

intervention points for tirabrutinib-associated neutropenia.
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Key Takeaways for Researchers

¢ Incidence is Significant: Neutropenia, particularly of Grade 3 or higher, is a common and
important adverse event associated with tirabrutinib across various B-cell malignancies [1] [2].

e Formal Guidelines are Protocol-Specific: The management of neutropenia, including dose holds
and reductions, is defined within the specific clinical trial protocols. The general approach involves
treatment interruption until recovery, followed by resumption at a lower dose [5] [7].

e Consult Primary Sources: For the most precise and authoritative guidance, always refer to the final
study publications or the detailed protocol documents available through official channels like clinical
trial registries [8] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b5454 15#tirabrutinib-neutropenia-management-dose-

adjustment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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